4-(4-butoxy-3-ethoxyphenyl)-5-(2-hydroxyethyl)-3-(2-hydroxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

Specification

• Molecular Formula: C25H29N3O5
• Molecular Weight: 451.5 g/mol
• IUPAC Name: 4-(4-butoxy-3-ethoxyphenyl)-5-(2-hydroxyethyl)-3-(2-hydroxyphenyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• Standard InChI: InChI=1S/C25H29N3O5/c1-3-5-14-33-19-11-10-16(15-20(19)32-4-2)24-21-22(17-8-6-7-9-18(17)30)26-27-23(21)25(31)28(24)12-13-29/h6-11,15,24,29-30H,3-5,12-14H2,1-2H3,(H,26,27)
• Standard InChI Key: LXEIKJWDLWPWLC-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=C(C=C(C=C1)C2C3=C(C(=O)N2CCO)NN=C3C4=CC=CC=C4O)OCC

Introduction

Molecular Architecture and Structural Features

Core Framework and Substituent Analysis

The compound’s backbone consists of a pyrrolo[3,4-c]pyrazole system, a nitrogen-rich bicyclic structure comprising a five-membered pyrrole ring fused to a pyrazole moiety. Key substituents include:

• 4-(4-Butoxy-3-ethoxyphenyl): A di-alkoxy-substituted phenyl group at position 4, featuring butoxy (–OC₄H₉) and ethoxy (–OC₂H₅) groups at positions 4 and 3, respectively.

• 5-(2-Hydroxyethyl): A hydroxyethyl (–CH₂CH₂OH) chain at position 5, contributing polarity and hydrogen-bonding capacity.

• 3-(2-Hydroxyphenyl): A 2-hydroxyphenyl group at position 3, introducing aromaticity and phenolic reactivity.

Table 1: Molecular Characteristics

Property	Value
Molecular Formula	C₂₅H₂₉N₃O₅
Molecular Weight	451.5 g/mol
IUPAC Name	4-(4-butoxy-3-ethoxyphenyl)-5-(2-hydroxyethyl)-3-(2-hydroxyphenyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
Canonical SMILES	CCCCOC1=C(C=C(C=C1)C2C3=C(C(=O)N2CCO)NN=C3C4=CC=CC=C4O)OCC

The stereoelectronic effects of these substituents influence the compound’s solubility, stability, and intermolecular interactions. For instance, the hydroxyl groups on the phenyl and ethyl chains enhance aqueous solubility, while the alkoxy groups promote lipophilicity.

Synthetic Routes and Optimization Challenges

Multi-Step Synthesis Strategy

The synthesis of this compound typically involves sequential reactions to construct the pyrrolo[3,4-c]pyrazole core and introduce substituents. A generalized pathway includes:

• Formation of the Pyrazole Ring: Cyclocondensation of hydrazine derivatives with β-ketoesters or diketones.

• Functionalization at Position 4: Electrophilic aromatic substitution or Ullmann-type coupling to attach the 4-butoxy-3-ethoxyphenyl group.

• Introduction of the Hydroxyethyl Chain: Alkylation or Michael addition using 2-bromoethanol or ethylene oxide.

• Phenolic Group Installation: Friedel-Crafts acylation or Suzuki-Miyaura coupling for the 2-hydroxyphenyl moiety.

Critical Reaction Parameters

• Temperature Control: Exothermic reactions (e.g., cyclizations) require gradual heating to 60–80°C to prevent side reactions.

• Catalyst Selection: Palladium catalysts (e.g., Pd(PPh₃)₄) are employed for cross-coupling steps, while acids (HCl, H₂SO₄) facilitate cyclization.

• Purification Techniques: Column chromatography with silica gel (ethyl acetate/hexane gradients) and recrystallization from ethanol/water mixtures yield ≥95% purity.

Table 2: Representative Reaction Conditions

Step	Reagents/Conditions	Yield (%)
Pyrazole Cyclization	Hydrazine hydrate, EtOH, reflux	65–70
Aryl Coupling	Pd(PPh₃)₄, K₂CO₃, DMF, 100°C	50–60
Hydroxyethyl Addition	2-Bromoethanol, KOH, THF	70–75

Physicochemical and Spectroscopic Properties

Solubility and Stability

The compound exhibits moderate solubility in polar aprotic solvents (e.g., DMSO, DMF) but limited solubility in water (<1 mg/mL at 25°C). Stability studies indicate no decomposition under ambient conditions for 6 months, though prolonged exposure to UV light induces gradual oxidation of the hydroxyl groups.

Spectroscopic Characterization

• ¹H NMR (400 MHz, DMSO-d₆): δ 1.35 (t, 3H, –OCH₂CH₃), 1.72 (m, 2H, –CH₂CH₂CH₂CH₃), 3.45 (q, 2H, –OCH₂CH₃), 4.12 (t, 2H, –OCH₂–), 4.85 (s, 1H, –OH), 6.80–7.45 (m, aromatic protons).

• IR (KBr): 3350 cm⁻¹ (O–H stretch), 1680 cm⁻¹ (C=O), 1605 cm⁻¹ (C=N).

Biological Activity and Mechanistic Hypotheses

Cardiovascular Applications

Patent literature reveals that related dihydropyridazinones enhance myocardial contractility by modulating phosphodiesterase-III (PDE-III) activity, suggesting potential cardiotonic applications. Molecular docking simulations predict that the hydroxyethyl chain interacts with PDE-III’s hydrophobic pocket, while the di-alkoxyphenyl group stabilizes the enzyme-substrate complex.

Applications and Future Directions

Medicinal Chemistry

The compound’s multifunctional architecture positions it as a lead candidate for:

• Antifungal Agents: Optimization of substituents to improve bioavailability and target selectivity.

• Cardiotonic Drugs: In vivo studies to validate PDE-III inhibition and assess hemodynamic effects.

Material Science

Conjugation with polymers (e.g., polyethylene glycol) could yield hydrogels for controlled drug delivery, leveraging its hydroxyl groups for cross-linking.